![molecular formula C13H12N2O3 B2756962 N-(Cyanomethyl)-5-methoxy-3-methyl-1-benzofuran-2-carboxamide CAS No. 2305265-95-4](/img/structure/B2756962.png)
N-(Cyanomethyl)-5-methoxy-3-methyl-1-benzofuran-2-carboxamide
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Description
“N-(Cyanomethyl)-5-methoxy-3-methyl-1-benzofuran-2-carboxamide” is a complex organic compound. The cyanomethyl group (N≡CCH2–) is a type of nitrile group found in organic chemistry .
Synthesis Analysis
The synthesis of cyanoacetamides, which may be similar to the compound , can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates .Molecular Structure Analysis
The molecular structure of a compound is determined by its chemical composition and the arrangement of its atoms. While specific information about the structure of “this compound” is not available, similar compounds have been studied using techniques such as 1H and 13C NMR, IR, MS, UV/Vis and fluorescence spectroscopy .Chemical Reactions Analysis
The chemical reactivity of a compound is influenced by its molecular structure. Cyanoacetamide derivatives are considered one of the most important precursors for heterocyclic synthesis . They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound are determined by its molecular structure. These properties include mechanical, thermal, magnetic, electronic, optical, and catalytic properties .Mechanism of Action
Safety and Hazards
The safety and hazards of a compound depend on its physical and chemical properties. While specific information for “N-(Cyanomethyl)-5-methoxy-3-methyl-1-benzofuran-2-carboxamide” is not available, similar compounds can pose hazards such as being combustible, causing skin irritation, serious eye irritation, respiratory irritation, and may be harmful if swallowed, in contact with skin or if inhaled .
properties
IUPAC Name |
N-(cyanomethyl)-5-methoxy-3-methyl-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O3/c1-8-10-7-9(17-2)3-4-11(10)18-12(8)13(16)15-6-5-14/h3-4,7H,6H2,1-2H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXMFAXXNOZRHMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC2=C1C=C(C=C2)OC)C(=O)NCC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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